Cas no 28246-87-9 (Ethyl 1-cyanocyclobutanecarboxylate)

Ethyl 1-cyanocyclobutanecarboxylate is a versatile cyclic nitrile ester with applications in organic synthesis and pharmaceutical intermediates. Its cyclobutane ring structure, combined with both cyano and ester functional groups, makes it a valuable building block for constructing complex molecules. The compound exhibits moderate reactivity, enabling selective transformations under controlled conditions. Its stability under standard storage conditions and compatibility with common organic solvents enhance its utility in multistep syntheses. The presence of the nitrile group allows for further functionalization, while the ester moiety provides a handle for derivatization. This compound is particularly useful in medicinal chemistry for the development of constrained analogs and bioactive scaffolds.
Ethyl 1-cyanocyclobutanecarboxylate structure
28246-87-9 structure
Product Name:Ethyl 1-cyanocyclobutanecarboxylate
CAS No:28246-87-9
MF:C8H11NO2
MW:153.178442239761
MDL:MFCD04114273
CID:277783
PubChem ID:275343
Update Time:2025-05-27

Ethyl 1-cyanocyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-cyanocyclobutanecarboxylate
    • 1-Cyanocyclobutanecarboxylic Acid Ethyl Ester
    • Cyclobutanecarboxylicacid, 1-cyano-, ethyl ester
    • ethyl 1-cyanocyclobutane-1-carboxylate
    • 1-Cyan-cyclobutan-1-carbonsaeure-ethylester
    • 1-Cyan-cyclobutancarbonsaeure-aethylester
    • 1-cyano-1-cyclobutanecarboxylic acid ethyl ester
    • 1-cyano-cyclobutanecarboxylic acid ethyl ester
    • ethyl 1-cyano-1-cyclobutanecarboxylate
    • Cyclobutanecarboxylic acid, 1-cyano-, ethyl ester
    • NSC122101
    • VPAQDMAYKQBDLT-UHFFFAOYSA-N
    • Cyclobutanec
    • EN300-76639
    • SY191869
    • ethyl1-cyanocyclobutanecarboxylate
    • MFCD04114273
    • 1-cyano-cyclobutane-1-carboxylic acid ethyl ester
    • Z1190118945
    • CS-0008648
    • FT-0728127
    • F13248
    • A819384
    • NSC-122101
    • 1-CYANOCYCLOBUTANECARBOXYLICACIDETHYLESTER
    • TS-02039
    • SCHEMBL2879833
    • DTXSID00298268
    • SB36363
    • AMY15971
    • 28246-87-9
    • AKOS006230295
    • DB-081685
    • MDL: MFCD04114273
    • Inchi: 1S/C8H11NO2/c1-2-11-7(10)8(6-9)4-3-5-8/h2-5H2,1H3
    • InChI Key: VPAQDMAYKQBDLT-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C#N)CCC1)=O

Computed Properties

  • Exact Mass: 153.07900
  • Monoisotopic Mass: 153.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: No data available
  • Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 215.5-216 ºC (762 Torr)
  • Flash Point: 106.2±9.4 ºC,
  • Refractive Index: 1.4461 (20 ºC)
  • Solubility: Slightly soluble (7.4 g/l) (25 º C),
  • PSA: 50.09000
  • LogP: 1.24338

Ethyl 1-cyanocyclobutanecarboxylate Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 1-cyanocyclobutanecarboxylate Pricemore >>

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